Cas no 2386938-99-2 (Pyridine, 4-​bromo-​2-​chloro-​3-​(methylthio)​-)

• Product Name: Pyridine, 4-​bromo-​2-​chloro-​3-​(methylthio)​-
• CAS No: 2386938-99-2
• MF: C₆H₅BrClNS
• MW: 238.53
• CID: 5076968
• Update Time: 2026-03-01

Pyridine, 4-​bromo-​2-​chloro-​3-​(methylthio)​- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-​bromo-​2-​chloro-​3-​(methylthio)​-

• Inchi： 1S/C6H5BrClNS/c1-10-5-4(7)2-3-9-6(5)8/h2-3H,1H3
• InChI Key： SFVRHBFPIOXWQM-UHFFFAOYSA-N
• SMILES： BrC1C(SC)=C(N=CC=1)Cl

Additional information on Pyridine, 4-​bromo-​2-​chloro-​3-​(methylthio)​-

Pyridine, 4-​bromo-​2-​chloro-​3-​(methylthio): A Comprehensive Overview (CAS No. 2386938-99-2)

Pyridine, 4-bromo-2-chloro-3-(methylthio) (CAS No. 2386938-99-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and synthetic organic chemistry. This compound, characterized by its unique 4-bromo, 2-chloro, and 3-(methylthio) substitutions on the pyridine ring, offers a range of potential applications in drug discovery and chemical synthesis.

The pyridine ring is a fundamental structure in many biologically active molecules, making it an essential scaffold in pharmaceutical research. The presence of the 4-bromo and 2-chloro substituents provides valuable handles for further functionalization, enabling chemists to explore a wide array of derivatives with tailored properties. Additionally, the 3-(methylthio) group introduces sulfur functionality, which can significantly influence the compound's reactivity and biological activity.

Recent studies have highlighted the importance of 4-bromo-2-chloro-3-(methylthio)pyridine in the development of novel therapeutic agents. For instance, a 2021 publication in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a series of potent inhibitors targeting specific enzymes involved in cancer progression. The researchers demonstrated that the bromine and chlorine substituents played crucial roles in enhancing the binding affinity and selectivity of the final products.

In another study published in Organic Letters, scientists explored the synthetic utility of 4-bromo-2-chloro-3-(methylthio)pyridine in constructing complex molecular architectures. The compound was used as a building block to create multi-functionalized pyridines with potential applications in materials science and catalysis. The versatility of this compound was further underscored by its ability to undergo various chemical transformations, including Suzuki-Miyaura coupling, palladium-catalyzed cross-coupling reactions, and nucleophilic substitution reactions.

The physical and chemical properties of 4-bromo-2-chloro-3-(methylthio)pyridine have also been extensively characterized. It is a solid at room temperature with a melting point ranging from 75 to 78°C. The compound exhibits good solubility in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). Its stability under various reaction conditions makes it an attractive choice for both academic research and industrial applications.

Safety considerations are paramount when handling 4-bromo-2-chloro-3-(methylthio)pyridine. While it is not classified as a hazardous material, standard laboratory safety protocols should be followed to ensure safe handling and storage. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn at all times when working with this compound.

In conclusion, Pyridine, 4-bromo-2-chloro-3-(methylthio) (CAS No. 2386938-99-2) is a valuable compound with broad applications in medicinal chemistry and synthetic organic chemistry. Its unique substitution pattern provides numerous opportunities for further functionalization and exploration, making it an essential tool for researchers aiming to develop novel therapeutic agents and advanced materials.